Cas no 1806975-62-1 (4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde
• CAS No: 1806975-62-1
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4883171
• Update Time: 2025-06-13

4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-5(8(10)11)2-7(9)12-6(4)3-13/h2-3,8H,1H3
• InChI Key： QZRPSPCMTPYBLN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=O)C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde

Research Brief on 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde (CAS: 1806975-62-1)

The compound 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde (CAS: 1806975-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its difluoromethyl and fluoro substituents, exhibits unique physicochemical properties that make it a promising intermediate for the development of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the synthesis of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde as a key building block for the development of selective kinase inhibitors. The researchers utilized this compound to synthesize a series of pyridine-based derivatives, which demonstrated potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The presence of the difluoromethyl group was found to enhance metabolic stability and improve pharmacokinetic properties, making it a valuable structural motif in drug design.

In addition to its applications in oncology, recent research has highlighted the antimicrobial potential of derivatives derived from 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel Schiff base compounds using this aldehyde as a precursor. These compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The fluorine atoms were shown to play a critical role in enhancing membrane permeability and target binding affinity.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde. A 2023 patent application (WO2023184567) disclosed an improved catalytic process for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical research and development.

Ongoing research continues to explore the full potential of this compound. Current investigations include its application in the development of PET radiotracers for diagnostic imaging, leveraging the fluorine atoms for ¹⁸F labeling. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest promising targeting capabilities for oncological imaging applications.

In conclusion, 4-(Difluoromethyl)-6-fluoro-3-methylpyridine-2-carboxaldehyde (CAS: 1806975-62-1) represents a versatile and valuable chemical entity in modern drug discovery. Its unique structural features and demonstrated biological activities position it as an important intermediate for developing novel therapeutic agents across multiple disease areas. Future research directions will likely focus on expanding its applications in targeted therapies and exploring structure-activity relationships of its derivatives.